Cas no 2092154-42-0 (methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate)

• Product Name: methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate
• CAS No: 2092154-42-0
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 6388666
• PubChem ID: 129899671
• Update Time: 2025-05-22

methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid, 1-(3-chlorophenyl)-3-oxo-, methyl ester
• Methyl1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate
• AKOS032953198
• EN300-1450256
• 2092154-42-0

• Inchi： 1S/C12H11ClO3/c1-16-11(15)12(6-10(14)7-12)8-3-2-4-9(13)5-8/h2-5H,6-7H2,1H3
• InChI Key： SBFJACPMQLPBND-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Cl)=C2)(C(OC)=O)CC(=O)C1

Computed Properties

• Exact Mass: 238.0396719g/mol
• Monoisotopic Mass: 238.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3(Predicted)
• Boiling Point: 352.7±42.0 °C(Predicted)

Additional information on methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate

Methyl 1-(3-Chlorophenyl)-3-Oxocyclobutane-1-Carboxylate: A Comprehensive Overview

Methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate, identified by the CAS number 2092154-42-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a carboxylate group and a chlorophenyl substituent. The molecule's structure not only imparts it with interesting physical properties but also positions it as a potential candidate for various applications in drug discovery and material science.

The synthesis of methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate has been explored through several routes, with researchers focusing on optimizing reaction conditions to achieve high yields and purity. Recent studies have highlighted the use of transition metal catalysts to facilitate the formation of the cyclobutane ring, which is a key structural feature of this compound. The incorporation of the chlorophenyl group adds electronic complexity to the molecule, making it a valuable substrate for further functionalization.

One of the most promising areas of research involving this compound is its potential application in drug development. The cyclobutane ring is known to exhibit unique pharmacokinetic properties, which can be advantageous in designing bioactive molecules. Additionally, the presence of the chlorophenyl group introduces hydrophobicity, enhancing the compound's ability to interact with biological targets. Recent studies have demonstrated that derivatives of methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate exhibit moderate activity against certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound in therapeutic development.

In terms of physical properties, methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate has been characterized by various spectroscopic techniques, including NMR and IR spectroscopy. These analyses have provided insights into the molecule's conformational flexibility and stability under different conditions. The compound's solubility in organic solvents and its thermal stability make it suitable for use in both laboratory settings and industrial applications.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have been employed to study the electronic structure of methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate, revealing insights into its reactivity and potential interactions with other molecules. These computational studies have complemented experimental findings, providing a more comprehensive view of the compound's properties.

The integration of experimental and computational approaches has paved the way for innovative applications of methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate. For instance, researchers are exploring its use as a building block in the synthesis of more complex molecules with tailored functionalities. The compound's versatility makes it an attractive candidate for both academic research and industrial development.

In conclusion, methyl 1-(3-chlorophenyl)-3-oxocyclobutane-1-carboxylate (CAS No: 2092154-42-0) stands out as a significant molecule in contemporary chemistry due to its unique structure and diverse potential applications. Ongoing research continues to uncover new aspects of its properties and utility, underscoring its importance in advancing scientific knowledge and technological innovation.